Cas no 883544-59-0 (2-(3-methylpiperidin-1-yl)pyridine-4-carboxylic acid)

• Product Name: 2-(3-methylpiperidin-1-yl)pyridine-4-carboxylic acid
• CAS No: 883544-59-0
• MF: C₁₂H₁₆N₂O₂
• MW: 220.267642974854
• MDL: MFCD04115215
• CID: 710416
• PubChem ID: 6496940
• Update Time: 2025-11-01

2-(3-methylpiperidin-1-yl)pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinecarboxylicacid, 2-(3-methyl-1-piperidinyl)-
• 2-(3-Methylpiperidin-1-yl)-isonicotinic acid
• 2-(3-METHYLPIPERIDIN-1-YL)ISONICOTINIC ACID HYDROCHLORIDE,
• 2-(3-methylpiperidin-1-yl)pyridine-4-carboxylic acid
• 3-Methyl-3,4,5,6-tetrahydro-2H-[1,2']bipyridinyl-4'-carboxylic acid
• 2-(3-Methylpiperidin-1-yl)isonicotinic acid
• FT-0768326
• CS-0239743
• MFCD04115215
• AKOS022475120
• EN300-218379
• 883544-59-0
• DTXSID50424651
• AKOS000214549
• AB19709
• 2-(3-Methylpiperidin-1-yl)isonicotinicacid
• Z227822930
• SCHEMBL3742386
• 2-(3-METHYLPIPERIDIN-1-YL)-ISONICOTINIC ACID HYDROCHLORIDE
• DB-077257

• MDL： MFCD04115215
• Inchi： 1S/C12H16N2O2/c1-9-3-2-6-14(8-9)11-7-10(12(15)16)4-5-13-11/h4-5,7,9H,2-3,6,8H2,1H3,(H,15,16)
• InChI Key： OPDQXUZZPJEEHW-UHFFFAOYSA-N
• SMILES： OC(C1C=CN=C(C=1)N1CCCC(C)C1)=O

Computed Properties

• Exact Mass: 220.12100
• Monoisotopic Mass: 220.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.1
• Topological Polar Surface Area: 53.4Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 468.5±30.0 °C at 760 mmHg
• Flash Point: 237.2±24.6 °C
• PSA: 53.43000
• LogP: 2.08110
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

2-(3-methylpiperidin-1-yl)pyridine-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-(3-methylpiperidin-1-yl)pyridine-4-carboxylic acid

Introduction to 2-(3-methylpiperidin-1-yl)pyridine-4-carboxylic acid (CAS No. 883544-59-0) and Its Emerging Applications in Chemical Biology

2-(3-methylpiperidin-1-yl)pyridine-4-carboxylic acid, identified by the chemical identifier CAS No. 883544-59-0, is a heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to a class of molecules characterized by the presence of both piperidine and pyridine moieties, which confer unique structural and functional properties. The 2-(3-methylpiperidin-1-yl)pyridine-4-carboxylic acid scaffold serves as a versatile pharmacophore, making it a valuable candidate for the development of novel therapeutic agents.

The structural composition of 2-(3-methylpiperidin-1-yl)pyridine-4-carboxylic acid includes a pyridine ring substituted at the 4-position with a carboxylic acid group, and an N-methylated piperidine ring linked at the 1-position to the pyridine core. This arrangement introduces multiple sites for chemical modification, enabling the synthesis of derivatives with tailored biological activities. The presence of the methyl group on the piperidine ring enhances lipophilicity, which can improve membrane permeability and oral bioavailability, critical factors in drug design.

In recent years, 2-(3-methylpiperidin-1-yl)pyridine-4-carboxylic acid has been explored in various research avenues, particularly in the development of small-molecule inhibitors targeting protein-protein interactions (PPIs). PPIs play crucial roles in numerous cellular processes, making them attractive drug targets for treating complex diseases such as cancer, inflammation, and neurodegenerative disorders. The compound's ability to interact with specific PPIs has been investigated through both computational modeling and experimental validation.

One notable application of 2-(3-methylpiperidin-1-yl)pyridine-4-carboxylic acid is in the design of inhibitors for kinases, a family of enzymes implicated in signal transduction pathways associated with disease progression. Research has demonstrated that derivatives of this compound can modulate kinase activity by binding to their active sites or allosteric pockets. For instance, studies have shown that certain analogs exhibit inhibitory effects on tyrosine kinases, which are overactive in many cancer types. These findings highlight the potential of 2-(3-methylpiperidin-1-yl)pyridine-4-carboxylic acid as a lead compound for further optimization into potent kinase inhibitors.

Furthermore, the 2-(3-methylpiperidin-1-yl)pyridine-4-carboxylic acid scaffold has been utilized in the development of compounds targeting other therapeutic areas. For example, its structural features have been leveraged to create molecules with anti-inflammatory properties. In preclinical studies, certain derivatives have shown promise in reducing inflammation by inhibiting key inflammatory mediators. The carboxylic acid group at the 4-position of the pyridine ring provides a site for further functionalization, allowing chemists to introduce additional pharmacophores that enhance binding affinity and selectivity.

The synthesis of 2-(3-methylpiperidin-1-yl)pyridine-4-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by functional group transformations such as hydrolysis or oxidation. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to produce larger quantities of this compound for research and development purposes.

Recent advancements in computational chemistry have also contributed to the study of 2-(3-methylpiperidin-1-yl)pyridine-4-carboxylic acid. Molecular docking simulations have been employed to predict binding interactions between this compound and its target proteins. These simulations help researchers identify key binding residues and optimize lead structures for improved potency and selectivity. Additionally, virtual screening techniques have been used to explore large chemical libraries for potential derivatives with enhanced biological activity.

The pharmacokinetic properties of 2-(3-methylpiperidin-1-yl)pyridine-4-carboxylic acid are another area of active investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for its translation from bench to bedside. In vitro studies have provided insights into its metabolic stability and potential interactions with cytochrome P450 enzymes, which are responsible for drug metabolism in the liver. These studies help predict how the compound will behave in vivo and guide dosing strategies.

In conclusion,2-(3-methylpiperidin-1-y l)p y rid ine -4 -car box y l ic ac id (CAS No . 883544 -59 -0) represents a promising scaffold for drug discovery with diverse applications in chemical biology and pharmaceutical research . Its unique structural features , coupled with its ability to modulate key biological targets , make it an attractive candidate for further development . As research continues to uncover new therapeutic possibilities , this compound is poised to play a significant role in addressing unmet medical needs . p >